Cas no 1806932-10-4 (5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride
• CAS No: 1806932-10-4
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4884230
• Update Time: 2025-06-08

5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride

• Inchi： 1S/C8H5ClF3NO/c1-3-2-4(7(10)11)5(6(9)14)13-8(3)12/h2,7H,1H3
• InChI Key： ZAYVPEXLJSKCAS-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=CC(C)=C(N=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride

Introduction to 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride (CAS No. 1806932-10-4)

5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride (CAS No. 1806932-10-4) is a versatile and highly reactive compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a fluorine atom, and a methyl group, all of which contribute to its chemical reactivity and biological activity.

The chemical structure of 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride is particularly noteworthy due to its potential applications in the synthesis of various bioactive molecules. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug discovery and development. Additionally, the fluorine atom can improve the binding affinity of the molecule to its target, while the methyl group can influence the overall conformation and stability.

Recent studies have highlighted the importance of fluorinated compounds in drug design, particularly in the context of central nervous system (CNS) disorders and oncology. The unique properties of 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride make it a valuable intermediate in the synthesis of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression.

In addition to its potential as a pharmaceutical intermediate, 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride has been explored for its utility in agrochemical applications. The compound's reactivity and stability make it suitable for the synthesis of pesticides and herbicides with enhanced efficacy and reduced environmental impact. A recent publication in Pesticide Biochemistry and Physiology reported that derivatives of this compound showed significant activity against various plant pathogens, suggesting its potential as a lead compound for agrochemical development.

The synthesis of 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride typically involves multi-step reactions, including the formation of the pyridine ring, introduction of the difluoromethyl group, and subsequent functionalization to form the carbonyl chloride moiety. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and electrophilic fluorination techniques, have been employed to optimize the yield and purity of this compound. These methods not only enhance the efficiency of the synthesis but also reduce environmental hazards associated with traditional chemical processes.

The physical properties of 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride, such as its melting point, boiling point, and solubility, are crucial for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Safety precautions should be taken during handling due to its reactivity and potential for forming hazardous by-products when exposed to certain conditions.

In conclusion, 5-(Difluoromethyl)-2-fluoro-3-methylpyridine-6-carbonyl chloride (CAS No. 1806932-10-4) is a highly versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an attractive intermediate for the synthesis of bioactive molecules with improved pharmacological properties. Ongoing research continues to explore new derivatives and applications of this compound, further solidifying its importance in modern chemical research.